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2,3,3,4,4',5,5"-
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Heptabromobiphenyl!

Cat. No.: B043303

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,3',4,4',5,5'-
Heptabromobiphenyl, a specific congener of the polybrominated biphenyl (PBB) class of
compounds. PBBs are synthetic organic compounds that were historically used as flame
retardants in various consumer and industrial products.[1] Due to their environmental
persistence and toxicological concerns, their use has been largely restricted.[1] This document
consolidates key information regarding the chemical and physical properties, toxicological data,
and analytical methodologies for 2,3,3',4,4',5,5'-Heptabromobiphenyl, also known as PBB-
189.

Chemical Identification and Properties

2,3,3',4,4',5,5'-Heptabromobiphenyl is a member of the polybrominated biphenyl family,
which comprises 209 different congeners based on the number and position of bromine atoms
on the biphenyl structure.[1]

Table 1: Chemical Identification and Physical Properties
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Property Value Reference
] 2,3,3,4,455'-
Chemical Name ) [1]
Heptabromobiphenyl

PBB-189, 1,2,3,4-tetrabromo-
Synonyms 5-(3,4,5- [11[2]

tribromophenyl)benzene

CAS Number 88700-06-5 [1103114]
Molecular Formula C12H3Br7 [1112][5]
Molecular Weight 706.48 g/mol [2][5]
Appearance White Solid [5]
Purity >99.6% [5]
Storage Room Temperature [5]

Toxicological Profile

The toxicity of PBBs varies depending on the specific congener.[1] While extensive data exists
for commercial PBB mixtures like FireMaster®, information specific to individual congeners
such as 2,3,3',4,4',5,5'-Heptabromobiphenyl is more limited. However, general toxicological
characteristics of PBBs can be inferred.

Exposure to PBBs has been associated with a range of adverse health effects, including weight
loss, skin disorders, and impacts on the nervous and immune systems, as well as the liver,
kidneys, and thyroid gland.[1] The primary routes of exposure are oral, inhalation, and dermal.

[1]

Table 2: Summary of PBB Toxicological Data
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Endpoint Observation Reference

"Wasting syndrome" at lethal
General Toxicity doses, characterized by [6]

significant body weight loss.

Liver enlargement, swelling
and vacuolation of

Hepatotoxicity hepatocytes, proliferation of [6]
the smooth endoplasmic

reticulum.

o Atrophy of the thymus in
Immunotoxicity ) ] [6]
various animal models.

Classified as Group 2A
) o ) (probably carcinogenic to
Carcinogenicity (PBB mixtures) ] [71[8]
humans) by IARC. Liver

tumors observed in rodents.

Nausea, abdominal pain, loss
Human Health Effects of appetite, joint pain, fatigue, [1]

and weakness.

Mechanism of Action

The toxic effects of many halogenated aromatic hydrocarbons, including some PBB congeners,
are mediated through the aryl hydrocarbon receptor (AhR). Planar PBBs are more likely to
exhibit dioxin-like toxicity via AhR activation.[8] The specific interaction of 2,3,3',4,4',5,5'-
Heptabromobiphenyl with this and other cellular signaling pathways requires further
investigation.

Experimental Protocols

Detailed experimental protocols for the analysis of PBBs are crucial for accurate quantification
and toxicological assessment. Below are generalized methodologies commonly employed.

Sample Preparation and Extraction
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A common procedure for extracting PBBs from environmental or biological matrices involves
solid-phase extraction (SPE).

Workflow for PBB Extraction from Water Samples:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 2,3,3',4,4',5,5'-
Heptabromobiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043303#2-3-3-4-4-5-5-heptabromobiphenyl-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b043303?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/88700-06-5
https://pubchem.ncbi.nlm.nih.gov/compound/88700-06-5
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PF8LB2K89B
https://www.accustandard.com/prod0013523.html
https://esslabshop.com/products/9534-12-50-io
https://www.achemtek.com/products/msk6422
https://www.inchem.org/documents/hsg/hsg/hsg083.htm
https://dl.ndl.go.jp/view/prepareDownload?itemId=info%3Andljp%2Fpid%2F1286067&contentNo=12
https://cot.food.gov.uk/sites/default/files/pbbstatementfinal.pdf
https://www.benchchem.com/product/b043303#2-3-3-4-4-5-5-heptabromobiphenyl-cas-number
https://www.benchchem.com/product/b043303#2-3-3-4-4-5-5-heptabromobiphenyl-cas-number
https://www.benchchem.com/product/b043303#2-3-3-4-4-5-5-heptabromobiphenyl-cas-number
https://www.benchchem.com/product/b043303#2-3-3-4-4-5-5-heptabromobiphenyl-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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